2-((5-((4-Methoxyphenoxy)methyl)-4-phenyl-4H-1,2,4-triazol-3-yl)thio)-N,N-diphenylacetamide
Overview
Description
2-((5-((4-Methoxyphenoxy)methyl)-4-phenyl-4H-1,2,4-triazol-3-yl)thio)-N,N-diphenylacetamide is a useful research compound. Its molecular formula is C30H26N4O3S and its molecular weight is 522.6g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-((5-((4-Methoxyphenoxy)methyl)-4-phenyl-4H-1,2,4-triazol-3-yl)thio)-N,N-diphenylacetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((5-((4-Methoxyphenoxy)methyl)-4-phenyl-4H-1,2,4-triazol-3-yl)thio)-N,N-diphenylacetamide including the price, delivery time, and more detailed information at info@benchchem.com.
properties
CAS RN |
332912-71-7 |
|---|---|
Product Name |
2-((5-((4-Methoxyphenoxy)methyl)-4-phenyl-4H-1,2,4-triazol-3-yl)thio)-N,N-diphenylacetamide |
Molecular Formula |
C30H26N4O3S |
Molecular Weight |
522.6g/mol |
IUPAC Name |
2-[[5-[(4-methoxyphenoxy)methyl]-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]-N,N-diphenylacetamide |
InChI |
InChI=1S/C30H26N4O3S/c1-36-26-17-19-27(20-18-26)37-21-28-31-32-30(34(28)25-15-9-4-10-16-25)38-22-29(35)33(23-11-5-2-6-12-23)24-13-7-3-8-14-24/h2-20H,21-22H2,1H3 |
InChI Key |
UPCQYWOKPREBSN-UHFFFAOYSA-N |
SMILES |
COC1=CC=C(C=C1)OCC2=NN=C(N2C3=CC=CC=C3)SCC(=O)N(C4=CC=CC=C4)C5=CC=CC=C5 |
Canonical SMILES |
COC1=CC=C(C=C1)OCC2=NN=C(N2C3=CC=CC=C3)SCC(=O)N(C4=CC=CC=C4)C5=CC=CC=C5 |
Origin of Product |
United States |
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